ethyl 4-({[1-(4-chlorobenzoyl)-4-piperidinyl]carbonyl}amino)benzoate

• IUPAC Name: ethyl 4-[[1-(4-chlorobenzoyl)piperidine-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H23ClN2O4/c1-2-29-22(28)17-5-9-19(10-6-17)24-20(26)15-11-13-25(14-12-15)21(27)16-3-7-18(23)8-4-16/h3-10,15H,2,11-14H2,1H3,(H,24,26)
• InChI Key: LENRNSKEXMRWTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H23ClN2O4
• Molecular Weight: 414.9 g/mol

Description

Ethyl 4-({[1-(4-chlorobenzoyl)-4-piperidinyl]carbonyl}amino)benzoate, also known as AG-1478, is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR) tyrosine kinase. It was first synthesized in the late 1990s and has since been extensively studied for its potential applications in cancer therapy.

Mechanism of Action

Ethyl 4-({[1-(4-chlorobenzoyl)-4-piperidinyl]carbonyl}amino)benzoate works by binding to the ATP-binding site of the EGFR tyrosine kinase, which prevents the receptor from phosphorylating downstream signaling molecules. This ultimately leads to the inhibition of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and physiological effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to inhibiting EGFR activity, it has been shown to inhibit the activation of other receptor tyrosine kinases, such as HER2 and HER3. It has also been shown to inhibit the activation of downstream signaling pathways, such as the PI3K/Akt and MAPK/ERK pathways.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-({[1-(4-chlorobenzoyl)-4-piperidinyl]carbonyl}amino)benzoate in lab experiments is its specificity for EGFR tyrosine kinase. This allows researchers to selectively study the effects of EGFR inhibition on cancer cell growth and survival. However, one limitation of using this compound is its relatively low potency compared to other EGFR inhibitors, such as erlotinib and gefitinib.

Future Directions

There are several future directions for research on ethyl 4-({[1-(4-chlorobenzoyl)-4-piperidinyl]carbonyl}amino)benzoate. One area of interest is the development of more potent EGFR inhibitors based on the structure of this compound. Another area of interest is the use of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, there is interest in using this compound to study the role of EGFR in other diseases, such as Alzheimer's disease and autoimmune disorders.

Synthesis Methods

Ethyl 4-({[1-(4-chlorobenzoyl)-4-piperidinyl]carbonyl}amino)benzoate can be synthesized through a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 4-chlorobenzoyl chloride, which is then used to acylate piperidine to form 1-(4-chlorobenzoyl)-4-piperidinone. This intermediate is then coupled with 4-aminobenzoic acid ethyl ester to form this compound.

Scientific Research Applications

Ethyl 4-({[1-(4-chlorobenzoyl)-4-piperidinyl]carbonyl}amino)benzoate has been extensively studied for its potential applications in cancer therapy. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. This compound works by blocking the activity of EGFR, which is overexpressed in many cancer cells and plays a key role in cancer cell growth and survival.